Imidazopyridazine derivative 5
Overview
Description
Imidazopyridazine derivative 5 is a member of the imidazopyridazine family, which are fused heterocycles similar to purines, but with a pyridazine ring replacing the pyrimidine ring. These compounds have been primarily studied for their kinase inhibition activity, making them promising candidates for the development of new anticancer and antimalarial agents . Additionally, imidazopyridazines have shown potential in treating various conditions such as epilepsy, allergies, viral infections, and tuberculosis .
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of imidazopyridazine derivatives typically involves cyclocondensation, cycloaddition, oxidative cyclization, and transannulation reactions . One common method starts with the commercially available 2-chloro-3-nitropyridine or 2-fluoro-3-nitropyridine. The first stage involves nucleophilic substitution of the halogen in the pyridine ring activated by the nitro group. Reduction of the nitro group leads to the required derivative of 2,3-diaminopyridine .
Industrial Production Methods: Industrial production methods for imidazopyridazine derivatives often involve large-scale synthesis using similar reaction pathways as in laboratory settings but optimized for higher yields and purity. The use of hydrogen in the presence of palladium on carbon, Raney nickel, sodium bisulfite, sodium borohydride, zinc, or iron in the presence of acid are common reducing agents .
Chemical Reactions Analysis
Types of Reactions: Imidazopyridazine derivatives undergo various chemical reactions, including oxidation, reduction, and substitution .
Common Reagents and Conditions:
Substitution: Nucleophilic substitution reactions involving halogenated pyridine rings activated by nitro groups.
Major Products: The major products formed from these reactions include various substituted imidazopyridazine derivatives, which can be further functionalized for specific applications .
Scientific Research Applications
Imidazopyridazine derivative 5 has a wide range of scientific research applications:
Properties
Molecular Formula |
C27H30FN7O2 |
|---|---|
Molecular Weight |
503.6 g/mol |
IUPAC Name |
[4-[8-tert-butyl-6-(4-fluorophenyl)imidazo[1,2-b]pyridazine-2-carbonyl]-3,3-dimethylpiperazin-1-yl]-(1H-pyrazol-5-yl)methanone |
InChI |
InChI=1S/C27H30FN7O2/c1-26(2,3)19-14-21(17-6-8-18(28)9-7-17)32-35-15-22(30-23(19)35)25(37)34-13-12-33(16-27(34,4)5)24(36)20-10-11-29-31-20/h6-11,14-15H,12-13,16H2,1-5H3,(H,29,31) |
InChI Key |
DUTWPNVXOWFNEY-UHFFFAOYSA-N |
Canonical SMILES |
CC1(CN(CCN1C(=O)C2=CN3C(=N2)C(=CC(=N3)C4=CC=C(C=C4)F)C(C)(C)C)C(=O)C5=CC=NN5)C |
Origin of Product |
United States |
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